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Compound of Interest

Naphthaleneacet-amide methyl-
Compound Name:
ester

cat. No.: B7517779

Disclaimer: The chemical name "Naphthaleneacetamide methyl-ester" is ambiguous. This
guide provides disposal procedures for the two most likely interpretations: 1-Naphthaleneacetic
acid, methyl ester (CAS 2876-78-0) and 1-Naphthaleneacetamide (CAS 86-86-2). The U.S.
Environmental Protection Agency (EPA) groups 1-Naphthaleneacetic acid (NAA), its salts,
ester, and acetamide together for risk assessment, as they are expected to exhibit similar
toxicological effects.[1][2] However, their specific hazards can differ. Always consult the Safety
Data Sheet (SDS) for the specific product you are using and adhere to all local, state, and
federal regulations.

This document provides essential safety and logistical information for the proper disposal of
these compounds, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information

Before handling or disposal, it is crucial to be aware of the hazards associated with these
substances. Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
(conforming to EU EN166 or OSHA 29 CFR 1910.133).[3][4]

» Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[4][5]
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» Respiratory Protection: Use only in a well-ventilated area.[6] If ventilation is inadequate or

exposure limits may be exceeded, a full-face respirator may be required.[3]

e Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke in the work area.[3][6]

Hazard Data Summary

The following table summarizes the key hazard information for 1-Naphthaleneacetic acid,

methyl ester and 1-Naphthaleneacetamide.

1-Naphthaleneacetic acid,

Property 1-Naphthaleneacetamide
methyl ester

CAS Number 2876-78-0 86-86-2

Physical State Solid[6] Powder Solid[4]

GHS Hazard Statements

H302: Harmful if swallowed.

[6]H315: Causes skin irritation.

[6]H319: Causes serious eye
irritation.[6]H335: May cause

respiratory irritation.[6]

H302: Harmful if swallowed.
[3]H318: Causes serious eye
damage.[3]H361: Suspected of
damaging fertility or the unborn
child.H412: Harmful to aquatic

life with long lasting effects.

Signal Word

Warning

Danger

Melting Point

Not specified in provided

results.

180 - 185 °CI[4]

Incompatibilities

Moisture, Oxidizing agents.[4]

[6]

Oxidizing agents.[4]

Step-by-Step Disposal Protocol

This protocol outlines the procedural steps for the safe disposal of naphthaleneacetamide

methyl ester from the point of generation to final collection.

Step 1: Waste Characterization and Minimization
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o Determine if the Waste is Hazardous: Based on the hazard data, this chemical waste is
considered hazardous.[7][8] The generator of the waste is responsible for making this
determination.[8]

e Practice Waste Minimization: Before generating waste, consider strategies to reduce its
volume.[6]

o Order the smallest quantity of chemical required for your research.[7][9]
o Keep an accurate inventory to avoid purchasing duplicates.[7][9]

o If possible, substitute with a less hazardous chemical.[7]

Step 2: Segregation and Containerization

o Use Appropriate Containers: Collect waste in a container that is chemically compatible,
durable, and has a tightly sealing lid to prevent leaks or spills.[8][9]

» Do Not Mix Wastes: Do not mix this waste with other chemical wastes, especially
incompatible ones (e.g., strong acids, bases, oxidizers).[10] Mixing wastes can create
dangerous reactions and complicates disposal.[9]

o Collect Residues: Collect solid residues and place them directly into your designated waste
container.[6]

» Manage Empty Containers: Uncleaned, empty containers should be treated as hazardous
waste and managed in the same way as the product itself. Rinsate from cleaning containers
may also need to be collected as hazardous waste.[11]

Step 3: Labeling and Storage

o Label Waste Containers Clearly: All waste containers must be accurately labeled. The label
should include:

o The words "Hazardous Waste".[8]

o The full chemical name: "Waste 1-Naphthaleneacetic acid, methyl ester" or "Waste 1-
Naphthaleneacetamide".
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o The specific hazards (e.g., "Harmful if Swallowed," "Eye Damage," "Aquatic Hazard").[9]

o The date when waste was first added to the container (accumulation start date).[8]

» Store in a Designated Area: Store the sealed waste container in a designated Satellite
Accumulation Area (SAA), which should be at or near the point of generation.[7][12]

e Ensure Safe Storage: The storage area should be a cool, dry, and well-ventilated location,
away from incompatible materials.[5] Keep the container locked up or otherwise secured to
prevent unauthorized access.[6]

Step 4: Spill and Emergency Procedures

« |solate the Area: In case of a spill, clear the area of all personnel.[6]
o Wear Full PPE: Before cleaning, don the appropriate PPE, including respiratory protection.[6]
o Contain the Spill: Prevent the spill from entering drains or waterways.[3][6]
e Absorb and Collect:
o For solids, sweep up the material.[5]

o For liquids/solutions, contain and absorb the spill with inert material like sand, earth, or
vermiculite.[6]

o Package for Disposal: Place the collected spill material and any contaminated absorbents
into a suitable, labeled container for hazardous waste disposal.[5][6]

o Decontaminate: Wash the spill area thoroughly. Decontaminate any equipment used before
re-use.[6]

Step 5: Arrange for Final Disposal

o Contact EHS: Do not attempt to dispose of the chemical waste yourself. Contact your
institution's Environmental Health and Safety (EHS) department or equivalent office to
arrange for a hazardous waste pickup.[7]
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o Follow Institutional Procedures: Complete any required waste disposal forms or online
requests as per your institution's protocol.[7]

e Prohibited Disposal Methods:
o DO NOT pour this chemical down the drain.[7]
o DO NOT dispose of this chemical in the regular trash.[8]

o Final Destination: The EHS office will ensure the waste is transported to an authorized
hazardous or special waste collection point or an approved waste disposal plant in
accordance with all regulations.[6]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of
Naphthaleneacetamide Methyl Ester.
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Disposal workflow from generation to collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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